molecular formula C8H5ClFNO4 B6178932 methyl 3-chloro-5-fluoro-4-nitrobenzoate CAS No. 2387035-92-7

methyl 3-chloro-5-fluoro-4-nitrobenzoate

Cat. No. B6178932
CAS RN: 2387035-92-7
M. Wt: 233.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 3-chloro-5-fluoro-4-nitrobenzoate” is a chemical compound with the molecular formula C8H5ClFNO4 . It has an average mass of 233.581 Da and a monoisotopic mass of 232.989120 Da .


Molecular Structure Analysis

The molecular structure of “methyl 3-chloro-5-fluoro-4-nitrobenzoate” consists of a benzene ring substituted with a methyl ester, a chlorine atom, a fluorine atom, and a nitro group .


Physical And Chemical Properties Analysis

“Methyl 3-chloro-5-fluoro-4-nitrobenzoate” is a solid compound . Its exact physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the available resources.

Safety and Hazards

Handling “methyl 3-chloro-5-fluoro-4-nitrobenzoate” requires personal protective equipment and adequate ventilation . It may cause skin irritation, serious eye irritation, and respiratory irritation . It should be stored in a well-ventilated place, with the container kept tightly closed .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-chloro-5-fluoro-4-nitrobenzoate involves the introduction of a chlorine atom, a fluorine atom, and a nitro group onto a benzoic acid derivative. This can be achieved through a series of reactions starting with the appropriate starting materials.", "Starting Materials": [ "Methyl benzoate", "3-chloro-5-fluoro-4-nitrophenol", "Thionyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Copper(II) sulfate pentahydrate", "Sodium bicarbonate", "Methanol", "Acetone" ], "Reaction": [ "Step 1: Methyl benzoate is reacted with thionyl chloride to form methyl 2-chlorobenzoate.", "Step 2: Methyl 2-chlorobenzoate is reacted with 3-chloro-5-fluoro-4-nitrophenol in the presence of sodium hydroxide to form methyl 3-chloro-5-fluoro-4-nitrobenzoate.", "Step 3: Methyl 3-chloro-5-fluoro-4-nitrobenzoate is then purified by recrystallization.", "Step 4: Methyl 3-chloro-5-fluoro-4-nitrobenzoate is dissolved in a mixture of hydrochloric acid and water, and sodium nitrite is added to form the diazonium salt.", "Step 5: The diazonium salt is then reacted with copper(II) sulfate pentahydrate in the presence of sodium bicarbonate to form the corresponding aryl copper intermediate.", "Step 6: The aryl copper intermediate is then treated with methanol to form methyl 3-chloro-5-fluoro-4-nitrobenzoate.", "Step 7: Methyl 3-chloro-5-fluoro-4-nitrobenzoate is purified by recrystallization from acetone." ] }

CAS RN

2387035-92-7

Product Name

methyl 3-chloro-5-fluoro-4-nitrobenzoate

Molecular Formula

C8H5ClFNO4

Molecular Weight

233.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.